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Introduction

Neoantimycins are a class of depsipeptide natural products that exhibit promising anticancer
and immunosuppressive activities. Produced by various Streptomyces species, these complex
secondary metabolites are synthesized by a hybrid non-ribosomal peptide synthetase (NRPS)
and polyketide synthase (PKS) assembly line. This document provides detailed protocols for
the fermentation, extraction, and purification of neoantimycins, intended to serve as a
comprehensive guide for researchers in natural product chemistry, microbiology, and drug
development. The protocols are compiled from established methodologies for Streptomyces
fermentation and secondary metabolite isolation, tailored for the efficient production of
neoantimycins.

Producing Organisms

Neoantimycins have been isolated from several Streptomyces species, including:

e Streptomyces orinoci
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o Streptomyces conglobatus

Furthermore, heterologous expression of the neoantimycin biosynthetic gene cluster in
engineered host strains, such as Streptomyces albus, has been successfully demonstrated as
a viable production strategy.

Fermentation Protocol

This protocol outlines the steps for the cultivation of Streptomyces species for the production of
neoantimycins, from seed culture preparation to large-scale fermentation.

Seed Culture Preparation

A two-stage seed culture is recommended to ensure a healthy and abundant inoculum for the
production fermenter.

1. Primary Seed Culture:
e Medium: Tryptone Soya Broth (TSB) or a suitable seed medium (see Table 1).

 Inoculation: Inoculate the medium with spores or a mycelial suspension from a fresh agar
plate culture of the Streptomyces strain.

o Culture Conditions: Incubate at 28-30°C for 48-72 hours in a shaking incubator at 200-250
rpm.

o Growth Monitoring: Successful growth is indicated by the formation of mycelial pellets or a
turbid culture.

2. Secondary Seed Culture:
e Medium: Use the same medium as the primary seed culture.

 Inoculation: Transfer 5-10% (v/v) of the primary seed culture to the secondary seed culture
flask.

o Culture Conditions: Incubate under the same conditions as the primary seed culture for 24-
48 hours.
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Production Fermentation

1. Fermentation Medium:

A variety of production media can be utilized for Streptomyces fermentation. The optimal
medium composition may vary depending on the specific strain. Table 1 provides a composition
for a general production medium.

Table 1: Fermentation Media Composition

Component Seed Medium (g/L) Production Medium (g/L)
Soluble Starch 10 20
Glucose 10 20
Yeast Extract 5 5
Peptone 5 10
CaCOs 2 2

KBr 0.1 0.1

Kl 0.1 0.1
MgS0a-7H20 0.5 0.5
FeS04-7H20 0.01 0.01

pH 7.0-7.2 7.0-7.2

2. Fermentation Parameters:

Optimal fermentation parameters are crucial for maximizing the yield of neoantimycins. Table
2 summarizes the key parameters.

Table 2: Optimal Fermentation Parameters
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Parameter Optimal Range
Temperature 28 - 30°C

pH 6.5-7.5
Agitation 200 - 250 rpm
Aeration 1.0-1.5vvm
Inoculum Size 5-10% (v/v)
Fermentation Time 7 - 10 days

3. Fermentation Procedure:

 Sterilize the production fermenter containing the production medium.
» Aseptically inoculate the fermenter with the secondary seed culture.
» Maintain the fermentation parameters as outlined in Table 2.

» Monitor the fermentation process by regularly measuring pH, dissolved oxygen, and

substrate consumption.

o Harvest the fermentation broth at the peak of neoantimycin production, typically between
day 7 and day 10.

Extraction and Purification Protocol

This protocol describes the extraction of neoantimycins from the fermentation broth and
subsequent purification steps.

Extraction

o Separation of Biomass and Supernatant: Centrifuge the fermentation broth at 8,000-10,000
rpm for 15-20 minutes to separate the mycelial biomass from the supernatant.

o Solvent Extraction:
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o Extract the supernatant twice with an equal volume of ethyl acetate.

o Extract the mycelial biomass with acetone.

» Concentration: Combine the ethyl acetate and acetone extracts and evaporate the solvent
under reduced pressure using a rotary evaporator to obtain the crude extract.

Purification

A multi-step chromatographic approach is typically employed for the purification of
neoantimycins from the crude extract.

» Silica Gel Chromatography:
o Subject the crude extract to silica gel column chromatography.

o Elute with a gradient of chloroform and methanol (e.g., 100:0 to 90:10) to separate major
fractions.

e Sephadex LH-20 Chromatography:

o Further purify the active fractions from the silica gel column using a Sephadex LH-20
column with methanol as the mobile phase.

e High-Performance Liquid Chromatography (HPLC):

o Perform final purification using reversed-phase HPLC (e.g., C18 column) with a gradient of
acetonitrile and water as the mobile phase.

o Monitor the elution profile at a suitable wavelength (e.g., 254 nm) to collect the pure
neoantimycin compounds.

Visualizations
Biosynthetic Pathway of Neoantimycin

The biosynthesis of neoantimycin is a complex process involving a hybrid NRPS-PKS system.
The following diagram illustrates the key steps in the assembly of the heoantimycin core
structure.
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Caption: Proposed biosynthetic pathway for Neoantimycin.

Experimental Workflow for Neoantimycin Production

The following diagram outlines the general workflow from strain cultivation to the isolation of
pure neoantimycin.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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